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Compound Focus: Renierone
Cat. No.: S14324570

While direct information on Renierone was not available, research on semi-synthetic derivatives of
Renieramycin M provides relevant context for this class of marine compounds. The table below summarizes
quantitative data on the cytotoxicity of these derivatives against non-small cell lung cancer (NSCLC) cell

lines [1].

IC50 (nM) in IC50 (nM) in H460 Key Structural
Compound Name
H292 Cells Cells Feature
Renieramycin M 24.56 Information missing Parent compound
Jorunnamycin A 217.43 Information missing Intermediate for
synthesis
5a (22-O-(N-Boc-I-glycine) ester)  3.56 Information missing 22-0O-amino ester
derivative
Other 22-O-amino ester ~3to 200 nM ~3to 200 nM 22-O-amino ester side
derivatives (5b-5e) (range) (range) chain
Hydroquinone 5-O-amino ester ~3 to 200 nM ~3to 200 nM Hydroquinone 5-O-
derivatives (6a-6¢) (range) (range) amino ester
Cisplatin Less potent than  Less potent than Reference drug
5a derivatives
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IC50 (nM) in IC50 (nM) in H460 Key Structural
Compound Name

H292 Cells Cells Feature
Doxorubicin ~100x less Similar potency to Reference drug

potent than 5a derivatives

The most potent derivative, compound 5a, showed a cytotoxicity 7 times greater than Renieramycin M and
61 times greater than Jorunnamycin A against H292 cells [1]. This highlights the importance of the 22-O-

amino ester side chain for enhancing cytotoxic activity [1].

Experimental Workflow for Cytotoxicity Assessment

The general methodology used to generate the cytotoxicity data for these marine compounds typically

follows a standardized workflow [1] [2]:
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Research process for evaluating marine compound cytotoxicity.

Key Experimental Details:

e Cell Lines: Studies commonly use metastatic non-small cell lung cancer (NSCLC) cell lines, such as
H292 and H460 [1] [2].
¢ Viability Assay: Cytotoxicity is determined using the MTT assay. This method measures the

reduction of yellow MTT tetrazolium salt to purple formazan crystals by metabolically active cells,
which serves as a proxy for cell viability [1] [2].
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¢ Protocol: After incubating cells with various concentrations of the test compound for a set period
(e.g., 24 hours), MTT solution is added. The resulting formazan crystals are dissolved, and the
solution's absorbance is measured to determine the compound's IC50 value [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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